N-[8-benzamido-5-[(9,10-dioxo-1-anthryl)amino]-9,10-dioxo-1-anthryl]benzamide

• Molecular Formula: C42H25N3O6
• Molecular Weight: 667.7 g/mol
• IUPAC Name: N-[8-benzamido-4-[(9,10-dioxoanthracen-1-yl)amino]-9,10-dioxoanthracen-1-yl]benzamide
• InChI: InChI=1S/C42H25N3O6/c46-37-25-15-7-8-16-26(25)38(47)33-27(37)17-9-19-29(33)43-31-21-22-32(45-42(51)24-13-5-2-6-14-24)36-35(31)39(48)28-18-10-20-30(34(28)40(36)49)44-41(50)23-11-3-1-4-12-23/h1-22,43H,(H,44,50)(H,45,51)
• InChI Key: YIKPDAGMKPPHJO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(=O)NC2=C3C(=C(C=C2)NC4=CC=CC5=C4C(=O)C6=CC=CC=C6C5=O)C(=O)C7=C(C3=O)C(=CC=C7)NC(=O)C8=CC=CC=C8

Description

4,5’-Dibenzamido-1,1’-dianthrimide is a complex organic compound with the molecular formula C42H25N3O6 and a molecular weight of 667.684 g/mol . This compound is known for its unique structure and properties, making it a subject of interest in various scientific research fields.

Preparation Methods

The synthesis of 4,5’-Dibenzamido-1,1’-dianthrimide typically involves multiple steps, including the formation of intermediate compounds. The exact synthetic routes and reaction conditions can vary, but they generally involve the use of specific reagents and catalysts to achieve the desired product. Industrial production methods may involve scaling up these laboratory procedures to produce larger quantities of the compound .

Chemical Reactions Analysis

4,5’-Dibenzamido-1,1’-dianthrimide undergoes various chemical reactions, including oxidation, reduction, and substitution reactions. Common reagents used in these reactions include oxidizing agents, reducing agents, and nucleophiles. The major products formed from these reactions depend on the specific conditions and reagents used .

Scientific Research Applications

4,5’-Dibenzamido-1,1’-dianthrimide has a wide range of scientific research applications. In chemistry, it is used as a reagent for various analytical techniques. In biology, it may be used in studies involving molecular interactions and pathways. In medicine, it could be explored for its potential therapeutic properties. Additionally, it has industrial applications, particularly in the development of new materials and chemical processes .

Mechanism of Action

The mechanism of action of 4,5’-Dibenzamido-1,1’-dianthrimide involves its interaction with specific molecular targets and pathways. These interactions can lead to various biological effects, depending on the context in which the compound is used. The exact molecular targets and pathways involved can vary, but they generally include key enzymes and receptors that mediate the compound’s effects .

Comparison with Similar Compounds

4,5’-Dibenzamido-1,1’-dianthrimide can be compared with other similar compounds, such as 4,4’-Dibenzamido-1,1’-dianthrimide. While these compounds share some structural similarities, 4,5’-Dibenzamido-1,1’-dianthrimide has unique properties that make it distinct.